Cas no 67264-61-3 (Ethanone, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-1-phenyl-)

• Product Name: Ethanone, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-1-phenyl-
• CAS No: 67264-61-3
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 1714460
• PubChem ID: 135458295
• Update Time: 2025-04-21

Ethanone, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-1-phenyl-
• 2-(1,3-dihydrobenzimidazol-2-ylidene)-1-phenylethanone
• 67264-61-3
• 2-(1H-Benzo[d]imidazol-2(3H)-ylidene)-1-phenylethanone
• 2-phenacylidene-2,3-dihydro-1h-benzimidazole

• Inchi： 1S/C15H12N2O/c18-14(11-6-2-1-3-7-11)10-15-16-12-8-4-5-9-13(12)17-15/h1-10,18H,(H,16,17)/b14-10-
• InChI Key： CGPAPRKKOZSXSW-UVTDQMKNSA-N
• SMILES： O/C(/C1C=CC=CC=1)=C\C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 41.13